molecular formula C7H18INO B076669 4-Trimethylamino-1-butanol CAS No. 14274-37-4

4-Trimethylamino-1-butanol

Cat. No. B076669
CAS RN: 14274-37-4
M. Wt: 259.13 g/mol
InChI Key: ZUVPWWASXUUVFX-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Trimethylamino-1-butanol (TMAO) is a quaternary ammonium compound that has been widely studied in recent years due to its potential role in various physiological and pathological processes. TMAO is synthesized in the liver from dietary precursors such as choline and carnitine, and has been implicated in the development of cardiovascular disease, kidney disease, and other conditions. In

Mechanism of Action

The precise mechanism of action of 4-Trimethylamino-1-butanol is not fully understood, but it is believed to involve a number of different pathways. One proposed mechanism is that this compound may enhance the uptake of cholesterol by macrophages, leading to the development of atherosclerosis. This compound may also contribute to the development of inflammation and oxidative stress, which can lead to the development of various pathological conditions.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects on the body. Studies have shown that elevated levels of this compound in the blood are associated with increased levels of inflammation and oxidative stress, as well as alterations in lipid metabolism and glucose homeostasis. This compound may also affect the gut microbiome, leading to alterations in microbial composition and function.

Advantages and Limitations for Lab Experiments

4-Trimethylamino-1-butanol has a number of advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high purity, and it has a number of well-characterized biochemical and physiological effects. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound may interact with other compounds or proteins in the experimental system, leading to potential confounding effects. Additionally, the precise mechanism of action of this compound is not fully understood, which may limit its utility in certain types of experiments.

Future Directions

There are a number of future directions for research on 4-Trimethylamino-1-butanol. One area of interest is the development of new therapeutic strategies for conditions associated with elevated this compound levels, such as cardiovascular disease and kidney disease. Another area of interest is the elucidation of the precise mechanism of action of this compound, which may help to identify new targets for therapeutic intervention. Additionally, further research is needed to better understand the role of this compound in the gut microbiome and its potential impact on overall health and disease risk.
Conclusion
In conclusion, this compound is a quaternary ammonium compound that has been extensively studied in recent years due to its potential role in various physiological and pathological processes. This compound can be synthesized through the oxidation of TMA or through a two-step process involving the conversion of choline or carnitine to this compound. This compound has been implicated in the development of cardiovascular disease, kidney disease, and other conditions, and its precise mechanism of action is not fully understood. Further research is needed to fully elucidate the role of this compound in health and disease.

Synthesis Methods

4-Trimethylamino-1-butanol can be synthesized through the oxidation of trimethylamine (TMA) using various oxidizing agents such as hydrogen peroxide, potassium permanganate, or sodium hypochlorite. Alternatively, this compound can be synthesized from choline or carnitine through a two-step process involving the conversion of these precursors to TMA followed by oxidation to this compound. The synthesis of this compound is a relatively simple and inexpensive process, and the compound can be obtained in high purity.

Scientific Research Applications

4-Trimethylamino-1-butanol has been the subject of extensive scientific research in recent years, with studies investigating its potential role in various physiological and pathological processes. One of the most well-studied areas of this compound research is its association with cardiovascular disease. Studies have shown that elevated levels of this compound in the blood are associated with an increased risk of cardiovascular disease, and that this compound may play a role in the development of atherosclerosis and other cardiovascular conditions.
In addition to its role in cardiovascular disease, this compound has also been implicated in the development of kidney disease, liver disease, and other conditions. Studies have shown that this compound may contribute to the development of inflammation, oxidative stress, and other pathological processes that can lead to these conditions.

properties

CAS RN

14274-37-4

Molecular Formula

C7H18INO

Molecular Weight

259.13 g/mol

IUPAC Name

4-hydroxybutyl(trimethyl)azanium;iodide

InChI

InChI=1S/C7H18NO.HI/c1-8(2,3)6-4-5-7-9;/h9H,4-7H2,1-3H3;1H/q+1;/p-1

InChI Key

ZUVPWWASXUUVFX-UHFFFAOYSA-M

SMILES

C[N+](C)(C)CCCCO.[I-]

Canonical SMILES

C[N+](C)(C)CCCCO.[I-]

synonyms

4-trimethylamino-1-butanol
4-trimethylamino-1-butanol acetate
HBTM

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.